Cas no 1284210-63-4 (6-iodo-3-methylimidazo1,2-apyridine)

• Product Name: 6-iodo-3-methylimidazo1,2-apyridine
• CAS No: 1284210-63-4
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 5058106
• PubChem ID: 53248075
• Update Time: 2025-11-03

6-iodo-3-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-3-methylimidazo[1,2-a]pyridine
• 3-Methyl-6-iodoimidazo[1,2-a]pyridine
• 6-iodo-3-methylimidazo1,2-apyridine

• Inchi： 1S/C8H7IN2/c1-6-4-10-8-3-2-7(9)5-11(6)8/h2-5H,1H3
• InChI Key： KTADXSAICGLXHR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NC=C(C)N2C=1

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.3

Additional information on 6-iodo-3-methylimidazo1,2-apyridine

6-Iodo-3-Methylimidazo[1,2-a]pyridine: A Comprehensive Overview

6-Iodo-3-Methylimidazo[1,2-a]pyridine (CAS No. 1284210-63-4) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazo[1,2-a]pyridine family, which is known for its unique electronic properties and structural versatility. The presence of an iodine atom at the 6-position and a methyl group at the 3-position introduces distinct chemical functionalities, making it a valuable building block for various applications.

The synthesis of 6-Iodo-3-Methylimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of imidazole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in forming the imidazo[1,2-a]pyridine core.

One of the most promising applications of 6-Iodo-3-Methylimidazo[1,2-a]pyridine lies in its potential as a precursor for advanced materials. For instance, it has been utilized in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are highly porous materials with applications in gas storage and catalysis. The iodine substituent plays a crucial role in tuning the electronic properties of these frameworks, making them suitable for energy-related applications such as battery electrodes and solar cells.

Recent studies have also highlighted the role of 6-Iodo-3-Methylimidazo[1,2-a]pyridine in medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has led to its exploration in drug discovery programs targeting various diseases. For example, derivatives of this compound have shown potential as inhibitors of kinase enzymes, which are implicated in cancer progression. The methyl group at the 3-position contributes to the compound's lipophilicity, enhancing its bioavailability and pharmacokinetic properties.

In addition to its chemical applications, 6-Iodo-3-Methylimidazo[1,2-a]pyridine has found use in analytical chemistry as a fluorescent probe. Its unique electronic structure allows for sensitive detection of metal ions and other analytes in complex matrices. This property has been leveraged in environmental monitoring and clinical diagnostics, where rapid and accurate detection is paramount.

The structural versatility of 6-Iodo-3-Methylimidazo[1,2-a]pyridine also makes it an attractive candidate for polymer chemistry. By incorporating this compound into polymer backbones, researchers have developed materials with enhanced mechanical strength and thermal stability. These polymers find applications in high-performance composites and advanced coatings.

From a sustainability perspective, efforts have been made to optimize the synthesis and application of 6-Iodo-3-Methylimidazo[1,2-a]pyridine to minimize environmental impact. Green chemistry approaches, such as solvent-free reactions and waste reduction strategies, have been implemented to align with global sustainability goals.

In conclusion, 6-Iodo-3-Methylimidazo[1,2-a]pyridine (CAS No. 1284210-63-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science, medicinal chemistry, and beyond. As research continues to uncover new potentials for this compound, its role in advancing technological and therapeutic frontiers is expected to grow significantly.